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Compound of Interest

Compound Name: Dlin-MC4-dma

Cat. No.: B10857436

Get Quote

Executive Summary
DLin-MC4-DMA (CAS: 1226909-66-5) is a synthetic ionizable cationic lipid belonging to the

dilinoleyl "M-series" class. It is a structural homolog of the clinically approved DLin-MC3-DMA

(Onpattro™), distinguished by an extended alkyl spacer between the hydrophilic amine

headgroup and the hydrophobic linker.

While DLin-MC3-DMA became the industry standard for hepatic siRNA delivery, DLin-MC4-
DMA serves as a critical reference point in Structure-Activity Relationship (SAR) studies. Its

distinct pKa (6.93) compared to MC3 (6.44) provides mechanistic insight into how linker length

modulates ionization behavior, endosomal escape efficiency, and tissue tropism.
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Property Specification

Chemical Formula C₄₄H₈₁NO₂

Molecular Weight 656.12 g/mol

CAS Number 1226909-66-5

IUPAC Name
(6Z,9Z,28Z,31Z)-heptatriaconta-6,9,28,31-

tetraen-19-yl 5-(dimethylamino)pentanoate

Apparent pKa 6.93 (TNS assay)

Solubility Soluble in Ethanol, DMSO, Chloroform

Structural Logic & Mechanistic Implications
The "Spacer" Effect on pKa
The defining feature of DLin-MC4-DMA is the 5-carbon ester linker (pentanoate), which

provides a 4-carbon spacer between the ester oxygen and the dimethylamino headgroup. In

contrast, MC3 utilizes a butanoate linker (3-carbon spacer).

Inductive Withdrawal: The ester group is electron-withdrawing. In MC3, the amine is closer to

the ester (3 carbons), causing a stronger reduction in electron density at the nitrogen,

lowering the pKa to ~6.44.

The MC4 Shift: By adding one methylene group (

) in MC4, the amine is moved further from the electron-withdrawing ester. This diminishes the
inductive effect, resulting in a higher pKa of 6.93.

Impact on Endosomal Escape
The efficacy of ionizable lipids relies on the "Goldilocks" pKa range (6.2 – 6.5).

LNP Formation (pH 4.0): At acidic pH, the lipid is positively charged, binding anionic RNA.

Circulation (pH 7.4): The lipid is near-neutral, reducing toxicity and preventing opsonization.
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Endosome (pH 5.5 - 6.0): The lipid must rapidly protonate to interact with the anionic

endosomal membrane (ion pairing), inducing hexagonal phase transition and cytosolic

release.

Critical Insight: DLin-MC4-DMA's pKa of 6.93 renders it more protonated at physiological pH

(7.4) compared to MC3. This increased cationic character in circulation can lead to faster

clearance or altered biodistribution, often resulting in lower hepatic gene silencing potency

compared to MC3, as demonstrated in seminal SAR studies (Semple et al., 2010).

Structural Pathway Diagram
The following diagram illustrates the SAR logic and the critical "Spacer" difference.
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Figure 1: Structural evolution of DLin lipids. The transition from MC3 to MC4 involves a single

methylene extension, drastically altering ionization profiles.

Experimental Protocol: LNP Formulation with DLin-
MC4-DMA
This protocol describes the generation of siRNA-loaded LNPs using DLin-MC4-DMA via

staggered herringbone microfluidic mixing (e.g., NanoAssemblr or similar).

Materials
Ionizable Lipid: DLin-MC4-DMA (Stock: 10 mg/mL in Ethanol).[1]

Helper Lipids: DSPC, Cholesterol, PEG-DMG (2000).[2]

Payload: siRNA or mRNA (in 25mM Sodium Acetate buffer, pH 4.0).
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Aqueous Buffer: 25mM Sodium Acetate, pH 4.0.

Dialysis Buffer: 1X PBS, pH 7.4.

Molar Ratios
Standard formulation ratio (Mol %): 50:10:38.5:1.5 (Ionizable:DSPC:Chol:PEG-DMG)[2]

Step-by-Step Workflow
Lipid Mix Preparation:

Combine lipids in ethanol to achieve total lipid concentration of 10-15 mM.

Ensure DLin-MC4-DMA is fully solubilized (vortex gently).

N/P Ratio Calculation:

Target N/P ratio: 3 (Nitrogen on lipid to Phosphate on RNA).

Calculation:

Microfluidic Mixing:

Flow Rate Ratio (FRR): 3:1 (Aqueous:Ethanol).

Total Flow Rate (TFR): 12 mL/min (scale-dependent).

Inject organic phase (lipids) and aqueous phase (RNA) simultaneously.

Dialysis (Critical for pKa Adjustment):

Collect the output (approx. 25% ethanol).

Dialyze against 1X PBS (pH 7.4) for 12-16 hours at 4°C using 10kDa MWCO cassettes.

Why: This removes ethanol and raises the pH, neutralizing the DLin-MC4-DMA surface

charge (though less effectively than MC3 due to higher pKa).
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Characterization:

Size/PDI: Dynamic Light Scattering (DLS). Expected: 60-90 nm, PDI < 0.1.

Encapsulation Efficiency: RiboGreen assay (with and without Triton X-100).

Formulation Logic Diagram
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Figure 2: Microfluidic assembly workflow highlighting the physicochemical shift during dialysis.
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Troubleshooting & Quality Control
Observation Probable Cause Corrective Action

Particle Size > 120nm
Slow mixing speed or high lipid

concentration.

Increase Total Flow Rate

(TFR) or dilute RNA stock.

PDI > 0.2
Aggregation due to ethanol

retention.

Ensure immediate dilution or

rapid dialysis post-mixing.

Low Encapsulation (<80%) Incorrect N/P ratio.

Verify concentration of DLin-

MC4-DMA stock; ensure pH

4.0 buffer is accurate.

Precipitation
Buffer pH too high during

mixing.

Ensure aqueous buffer is pH

4.0 (Acetate) to fully protonate

MC4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.caymanchem.com/product/39732/dlin-mc4-dma
https://pmc.ncbi.nlm.nih.gov/articles/PMC9621687/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9621687/
https://broadpharm.com/product/bp-40126
https://www.benchchem.com/product/b10857436/docs#technical-monograph-dlin-mc4-dma-physicochemical-functional-profile
https://www.benchchem.com/product/b10857436/docs#technical-monograph-dlin-mc4-dma-physicochemical-functional-profile
https://www.benchchem.com/product/b10857436/docs#technical-monograph-dlin-mc4-dma-physicochemical-functional-profile
https://www.benchchem.com/product/b10857436/docs#technical-monograph-dlin-mc4-dma-physicochemical-functional-profile
https://www.benchchem.com/product/b10857436?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857436?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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